Cas no 2165882-22-2 (tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate
• CAS No: 2165882-22-2
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5290279
• Update Time: 2026-03-10

tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3S)-tetrahydro-3-(hydroxymethyl)-3-furanyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate

• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(13)11-10(6-12)4-5-14-7-10/h12H,4-7H2,1-3H3,(H,11,13)/t10-/m0/s1
• InChI Key： FIEQSYXWJPFLFS-JTQLQIEISA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@]1(CO)CCOC1

Additional information on tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate

tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate, also known by its CAS number 2165882-22-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for advanced chemical synthesis. In recent years, researchers have explored its role in the development of novel materials, pharmaceuticals, and catalytic systems, making it a subject of interest in both academic and industrial settings.

The molecular structure of tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, a carbamate moiety, and a hydroxymethyl-substituted oxolane ring. The stereochemistry at the (3S) position of the oxolane ring plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a chiral auxiliary in asymmetric synthesis, where its ability to induce high enantioselectivity has been demonstrated in several model reactions.

In terms of synthesis, tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate is typically prepared through multi-step processes involving the reaction of tert-butyl chloroformate with appropriately substituted oxolane alcohols. The optimization of these synthetic routes has been a focus of recent research efforts, with particular emphasis on improving yields and reducing reaction times. For instance, the use of phase-transfer catalysts has been shown to significantly enhance the efficiency of the carbamate formation step, making large-scale production more feasible.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements have explored its utility in polymer chemistry, where it serves as a building block for the creation of novel polymeric materials with tailored mechanical and thermal properties. Additionally, its role as a precursor in the synthesis of bioactive molecules has been investigated, with promising results in the development of new drug candidates targeting various therapeutic areas.

From an environmental standpoint, the ecological impact of tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate has also come under scrutiny. Studies have shown that under certain conditions, this compound can undergo biodegradation, albeit at varying rates depending on environmental factors such as temperature and microbial activity. These findings are particularly relevant for industries engaged in green chemistry practices, where minimizing environmental footprint is a priority.

In conclusion, tert-butyl N-[(3S)-3-(hydroxymethyl)oxolan-3-yl]carbamate stands as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique structural features, coupled with ongoing research into its synthetic and applied aspects, position it as a key player in future advancements within the chemical sciences.